Cas no 13820-46-7 (Tetraammineplatinum (II) tetrachloroplatinate (II))

• Product Name: Tetraammineplatinum (II) tetrachloroplatinate (II)
• CAS No: 13820-46-7
• MF: Cl₄H₁₂N₄Pt₂
• MW: 600.090081214905
• MDL: MFCD01459899
• CID: 87174
• PubChem ID: 24870217
• Update Time: 2025-11-02

Tetraammineplatinum (II) tetrachloroplatinate (II) Chemical and Physical Properties

Names and Identifiers

• Tetraammineplatinum (II) tetrachloroplatinate (II)
• Di-mu-methoxobis (1,5-cyclooctadiene) dilridium (I)
• Tetraammine Platinum(II) [Tetrachloro Platinate(II)] ["Magnus Green Salt"]
• Tetraammineplatinum tetrachloroplatinate
• TETRAAMMINEPLATINUM(II) TETRACHLORO-
• {Pta4}{PtCl4}
• {Pta4}{PtCl4} [Pt(NH3)4][PtCl4],green
• Magnus green salt
• Platinum(2+),tetraammine-,(sp-4-1)-,(sp-4-1)-tetrachloroplatinate(2-) (1:1)
• Tetraammineplatinous tetrachloroplatinate
• tetraammine-platinum(2++(sp-4-1)-platinum(2++(sp-4-1)-tetrachlorop
• tetraammine-platinum(II) tetrachloro-platinate(II)
• Tetrammineplatinum(ii) tetrachloroplatinate(ii)
• Tetrammin-platin(II)-tetrachloro-platinat(II)
• Tetraammineplatinum(2+) tetrachloroplatinate(2-)
• Einecs 237-501-0
• UBTDQVRNDDEBSJ-UHFFFAOYSA-J
• TETRAAMMINEPLATINUM(II) TETRACHLOROPLAT&
• Tetraammineplatinum(II) tetrachloroplatinate(II)
• Tetraammineplatinum(II)tetrachloroplatinate(II),99%
• Platinum(2+), tetraammine-, (sp-4-1)-, (sp-4-1)-tetrachloroplatinate(2-) (1:1)
• tetraammine-platinum(2++(sp-4-1)-platinum(2++(sp-4-1)-tetrachloroplatinate(2-)(1:1)

• MDL： MFCD01459899
• Inchi： 1S/4ClH.4H3N.2Pt/h4*1H;4*1H3;;/q;;;;;;;;2*+2/p-4
• InChI Key： UBTDQVRNDDEBSJ-UHFFFAOYSA-J
• SMILES： [Pt+2].N.N.N.N.[Pt-2](Cl)(Cl)(Cl)Cl

Computed Properties

• Exact Mass: 597.91100
• Monoisotopic Mass: 597.911155
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 0
• Covalently-Bonded Unit Count: 10
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 4

Experimental Properties

• Color/Form: Green powder
• Density: 4 g/mL at 25 °C(lit.)
• Melting Point: 320 °C (dec.)(lit.)
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 12.96000
• LogP: 4.04860
• Solubility: Insoluble

Tetraammineplatinum (II) tetrachloroplatinate (II) Security Information

• Hazardous Material transportation number：UN 3288 6.1/PG 3
• WGK Germany：1
• Hazard Category Code： 25-41-42/43
• Safety Instruction： S22; S26; S36/37/39; S45
• Hazardous Material Identification：
• TSCA：Yes
• Risk Phrases：R25

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds

Additional information on Tetraammineplatinum (II) tetrachloroplatinate (II)

Comprehensive Overview of Tetraammineplatinum (II) Tetrachloroplatinate (II) (CAS No. 13820-46-7)

Tetraammineplatinum (II) tetrachloroplatinate (II), identified by its CAS number 13820-46-7, is a coordination compound of significant interest in inorganic chemistry and materials science. This compound, often abbreviated as [Pt(NH₃)₄][PtCl₄], features a unique structure where two distinct platinum complexes—tetraammineplatinum (II) and tetrachloroplatinate (II)—are ionically bonded. Its dual-platinum core and ammonia/chloride ligands make it a subject of research in catalysis, nanotechnology, and biomedical applications. The compound's redox properties and ligand exchange kinetics are frequently studied for their relevance in fuel cell technology and anticancer drug development.

In recent years, the demand for platinum-based compounds has surged due to their role in green energy solutions, such as hydrogen production and electrocatalysis. Researchers exploring sustainable chemistry often investigate Tetraammineplatinum (II) tetrachloroplatinate (II) for its potential in low-temperature catalytic reactions. A common query in academic forums is: "How does the electronic structure of [Pt(NH₃)₄][PtCl₄] influence its catalytic activity?" Studies suggest that the d-orbital splitting in its platinum centers enhances selectivity in CO₂ reduction—a hot topic aligned with carbon neutrality goals.

The compound's solubility in polar solvents like water and dimethyl sulfoxide (DMSO) makes it versatile for solution-phase synthesis of platinum nanomaterials. Nanotech enthusiasts frequently search for "platinum complex precursors for nanoparticle synthesis", where CAS 13820-46-7 serves as a key candidate. Its decomposition pathways under thermal or photochemical conditions are also scrutinized for thin-film deposition techniques, relevant to flexible electronics and sensor fabrication.

From a biomedical perspective, the ammine ligands in Tetraammineplatinum (II) moieties draw parallels to cisplatin, a well-known chemotherapeutic agent. This sparks inquiries like "Can [Pt(NH₃)₄][PtCl₄] derivatives exhibit lower toxicity while retaining antitumor efficacy?" Although not directly classified as a pharmaceutical, its structural insights contribute to metal-based drug design, a trending niche in precision medicine.

Analytical techniques such as X-ray crystallography, FT-IR spectroscopy, and cyclic voltammetry are routinely employed to characterize this compound. Laboratories focusing on coordination chemistry often highlight its Jahn-Teller distortion effects, a concept frequently searched by students and professionals alike. For industrial applications, its stability under ambient conditions and compatibility with scalable synthesis protocols are notable advantages.

In summary, Tetraammineplatinum (II) tetrachloroplatinate (II) (CAS 13820-46-7) bridges fundamental research and applied science. Its multifaceted properties cater to emerging technologies, from renewable energy to nanomedicine, while posing intriguing questions for future exploration. As interest in transition metal complexes grows, this compound remains a cornerstone for innovation in inorganic functional materials.